N-but-3-ynyl-1-(3,4-dichlorophenyl)methanesulfonamide

• Molecular Formula: C11H11Cl2NO2S
• Molecular Weight: 292.2 g/mol
• IUPAC Name: N-but-3-ynyl-1-(3,4-dichlorophenyl)methanesulfonamide
• InChI: InChI=1S/C11H11Cl2NO2S/c1-2-3-6-14-17(15,16)8-9-4-5-10(12)11(13)7-9/h1,4-5,7,14H,3,6,8H2
• InChI Key: IVEMAWZVCCTYIZ-UHFFFAOYSA-N
• Canonical SMILES: C#CCCNS(=O)(=O)CC1=CC(=C(C=C1)Cl)Cl

Description

N-but-3-ynyl-1-(3,4-dichlorophenyl)methanesulfonamide is a useful research compound. Its molecular formula is C11H11Cl2NO2S and its molecular weight is 292.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of potassium carbonate (40.2 g, 296 mmol) in water (50 mL) and THF (50 mL) at 15–20° C. was added but-3-ynylamine hydrogen chloride (10.4 g, 98.5 mmol). Then, (3,4-dichlorophenyl)methanesulfonyl chloride (5, 30.7 g, 118 mmol) was added in portions during of a period of 30 min. The mixture was stirred for 4 h at rt. THF is evaporated. The mixture is extracted with EtOAc (2×200 mL). The combined organic extracts were dried over Na2SO4. The solvent is evaporated to give a white solid (20.5 g, 71%). 1H NMR (CDCl3): δ7.53 (d, 1H, J=2.0 Hz), 7.47 (d, 1H, J=4.2 Hz), 7.27 (m, 1H), 4.52 (t, 1H, J=6.2 Hz), 4.22 (s, 2H), 3.17 (dd, 2H, J=6.2 Hz, 12.5 Hz), 2.41 (m, 2H), 2.07 (m, 1H)